Cas no 23779-32-0 (1-3-(Triethoxysilyl)propylurea (40-52% in Methanol))

• Product Name: 1-3-(Triethoxysilyl)propylurea (40-52% in Methanol)
• CAS No: 23779-32-0
• MF: C₁₀H₂₄N₂O₄Si
• MW: 264.394063949585
• MDL: MFCD00047877
• CID: 52379
• PubChem ID: 87577778
• Update Time: 2025-11-02

1-3-(Triethoxysilyl)propylurea (40-52% in Methanol) Chemical and Physical Properties

Names and Identifiers

• N-(Triethoxysilylpropyl)urea
• Ureidopropyltriethoxysilane
• N-[3-(triethoxysilyl)propyl]Urea
• (40-in Methanol)
• [3-(triethoxysilyl)propyl]-ure
• 1-[3-(Triethoxysilyl)propyl]urea
• 2-Thiopheneacetyl chloride
• 3-Ureidopropyltriethoxysilane
• A-1160
• N-(TRIETHOXYSILYLPROPYL)URE
• Triethoxy-3-ureidopropylsilane
• Ureido silane
• Triethoxy-3-ureidopropylsilane (40-52% in Methanol)
• 3-Ureidopropyltriethoxysilane (40-52% in Methanol)
• 116912-64-2
• DSSTox_CID_24493
• NCGC00254233-01
• 1-[3-(Triethoxysilyl)propyl]urea (40-52% in Methanol)
• UREA, N-(3-(TRIETHOXYSILYL)PROPYL)-UREA, (3-(TRIETHOXYSILYL)PROPYL)-
• (.GAMMA.-UREIDOPROPYL)TRIETHOXYSILANE
• FT-0626627
• DTXSID5044493
• EC 245-876-7
• [3-[tri(ethoxy/methoxy)silyl]propyl]urea
• CHEMBL3187819
• EINECS 245-876-7
• [3-(triethoxysilyl)propyl]-urea
• J-523190
• DSSTox_GSID_44783
• MFCD00047877
• NCGC00248024-01
• CAS-23779-32-0
• AY-43-031
• AKOS015838820
• NCGC00256281-01
• SCHEMBL35515
• 23779-32-0
• DSSTox_RID_80472
• FT-0697372
• (3-(Triethoxysilyl)propyl)urea
• Urea, (3-(triethoxysilyl)propyl)-
• LVNLBBGBASVLLI-UHFFFAOYSA-N
• s17475
• Tox21_301809
• CAS-116912-64-2
• Urea, [3-(triethoxysilyl)propyl]-
• Ureidopropyltriethoxysilane, 50% In Methanol
• Tox21_300417
• 3-triethoxysilylpropylurea
• NS00050841
• Urea, N-(3-(triethoxysilyl)propyl)-
• 3SHT6V963O
• Z-6676
• 3-Ureidopropyltriethoxysilane, (40-52 Percent in Methanol)
• gamma-ureidopropyltriethoxysilane
• Q21547138
• UNII-3SHT6V963O
• 1-(3-(triethoxysilyl)propyl)urea
• DTXCID3024493
• Y-5650
• [3-(Triethoxysilyl)propyl]urea
• U0048
• N-(Triethoxysilylpropyl)urea 50% in Methanol
• Cinnamaldehyde
• DB-362559
• DB-030084
• 1-3-(Triethoxysilyl)propylurea (40-52% in Methanol)

• MDL： MFCD00047877
• Inchi： 1S/C10H24N2O4Si/c1-4-14-17(15-5-2,16-6-3)9-7-8-12-10(11)13/h4-9H2,1-3H3,(H3,11,12,13)
• InChI Key： LVNLBBGBASVLLI-UHFFFAOYSA-N
• SMILES： [Si](CCCNC(N)=O)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 264.15100
• Monoisotopic Mass: 264.15053379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 82.8

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.91 g/mL at 25 °C
• Melting Point: -97°C
• Boiling Point: 305.1±34.0 °C at 760 mmHg
• Flash Point: 58 °F
• Refractive Index: n20/D 1.39
• PSA: 82.81000
• LogP: 2.18440
• Sensitiveness: Sensitive to light and humidity
• Solubility: Soluble in benzene and ethyl acetate.

1-3-(Triethoxysilyl)propylurea (40-52% in Methanol) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H303-H319-H335+H336-H360-H370-H372
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1866 3/PG 2
• Hazard Category Code： R11: very flammable. R23/24/25: toxic by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S16-S23-S45-S36/37-S7
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R11
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 1-3-(Triethoxysilyl)propylurea (40-52% in Methanol)

1-3-(Triethoxysilyl)propylurea (40-52% in Methanol): A Versatile Silane Coupling Agent for Advanced Material Applications

1-3-(Triethoxysilyl)propylurea (CAS No. 23779-32-0), often referred to as TESPU, is a highly functional silane coupling agent widely used in industries ranging from adhesives and coatings to composites and biomedical materials. Its unique molecular structure, combining a triethoxysilyl group with a urea moiety, enables exceptional adhesion promotion, surface modification, and compatibility enhancement between organic and inorganic materials. This article delves into the properties, applications, and cutting-edge innovations surrounding this versatile compound.

The 40-52% methanol solution of 1-3-(Triethoxysilyl)propylurea offers practical handling benefits, including improved solubility and stability during storage. Researchers and engineers favor this formulation for its ease of integration into solvent-based systems, particularly in nanomaterial functionalization and hybrid polymer synthesis. Recent trends in green chemistry have also spotlighted silane coupling agents like TESPU for their role in reducing VOC emissions while enhancing material performance.

One of the most searched questions about silane coupling agents is: *"How do they improve interfacial bonding?"* TESPU answers this through its dual reactivity: the triethoxysilyl group hydrolyzes to form silanol bonds with inorganic surfaces (e.g., glass, metals), while the urea segment forms hydrogen bonds with organic matrices. This mechanism is critical in fiber-reinforced composites, where TESPU-treated glass fibers exhibit up to 30% higher tensile strength compared to untreated counterparts.

In the context of sustainable materials, TESPU’s methanol solution aligns with the industry’s shift toward low-toxicity modifiers. A 2023 study highlighted its use in waterborne coatings, where it reduces curing time and improves scratch resistance without formaldehyde emissions—addressing two major pain points in architectural coatings. Additionally, its application in medical-grade silicones has gained attention for enhancing biocompatibility in implantable devices.

From an SEO perspective, long-tail keywords like "best silane for urea-based adhesives" or "methanol-stable coupling agent for composites" reflect user intent around TESPU’s niche applications. The compound’s role in 3D printing materials is another emerging topic, with patents showing its utility in reducing layer delamination in photopolymer resins.

Technical specifications further underscore TESPU’s value: its 40-52% concentration balances reactivity and viscosity for precise dosing in automated production lines. When compared to similar agents like aminopropyltriethoxysilane, TESPU’s urea group provides superior thermal stability (up to 220°C), making it ideal for high-temperature composites in aerospace applications.

Innovations continue to expand TESPU’s horizons. Recent breakthroughs include its use in self-healing coatings, where the urea moiety facilitates dynamic hydrogen bond reformation after microdamage. Another frontier is flexible electronics, where TESPU-modified substrates enable stronger adhesion of conductive inks without compromising bendability—a critical requirement for wearable technology.

For quality assurance, users frequently search for "CAS 23779-32-0 purity standards" or "methanol content in silane solutions." Reputable suppliers provide GC-MS analysis and moisture-controlled packaging to ensure batch-to-batch consistency, addressing another key industry concern.

In summary, 1-3-(Triethoxysilyl)propylurea remains at the forefront of material science innovation. Its adaptability across traditional and emerging applications—from high-performance adhesives to next-gen biomedical materials—positions it as a cornerstone of modern industrial chemistry. As research advances toward smarter, more sustainable materials, TESPU’s unique chemistry will undoubtedly play a pivotal role.